Cas no 1261853-67-1 (6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine)

• Product Name: 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine
• CAS No: 1261853-67-1
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4991935
• Update Time: 2025-06-07

6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine

• Inchi： 1S/C15H13F4NO/c16-14-6-1-10(7-8-20)9-13(14)11-2-4-12(5-3-11)21-15(17,18)19/h1-6,9H,7-8,20H2
• InChI Key： MEXCUOSAFVAHMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC(=CC=1)OC(F)(F)F)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine

Introduction to 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine (CAS No. 1261853-67-1)

6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine, with the CAS number 1261853-67-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted biphenyl core and a trifluoromethoxy group, which contribute to its potential therapeutic applications.

The chemical structure of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine consists of a biphenyl moiety with a fluoro substituent at the 6-position and a trifluoromethoxy group at the 4'-position. The ethylamine side chain further enhances its biological activity and pharmacological properties. These structural elements are crucial for understanding its behavior in various biological systems and its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. The presence of the fluoro substituent in 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine can influence its binding affinity to specific receptors and enzymes, making it a promising candidate for the development of novel therapeutic agents.

The trifluoromethoxy group, another key feature of this compound, is known for its ability to enhance lipophilicity and metabolic stability. These properties are particularly valuable in the design of drugs that require good bioavailability and prolonged action. Research has shown that compounds containing trifluoromethoxy groups often exhibit improved pharmacokinetic profiles, which can be crucial for their clinical success.

In terms of biological activity, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine neurotransmission, which are key pathways involved in mood regulation. These findings suggest that it may have therapeutic potential in treating mood disorders such as depression and anxiety.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These preliminary findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

Beyond its potential as a therapeutic agent, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine is also of interest in the field of chemical biology. Its unique structure makes it a valuable tool for probing biological processes and understanding the mechanisms underlying various diseases. Researchers are using this compound to study receptor-ligand interactions, signal transduction pathways, and other cellular processes that are relevant to drug discovery.

The synthesis of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine involves several steps, including the formation of the biphenyl core, introduction of the fluoro and trifluoromethoxy substituents, and attachment of the ethylamine side chain. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine (CAS No. 1261853-67-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacological properties, make it an attractive candidate for further investigation. As research continues to advance, it is likely that this compound will play an important role in the development of new therapeutic agents for various diseases.